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Compound of Interest

Compound Name: 3-Ethyl-4-methylheptane

Cat. No.: B12653965 Get Quote

In-Depth Technical Guide: 3-Ethyl-4-
methylheptane
This technical guide provides a comprehensive overview of the chemical properties of 3-Ethyl-
4-methylheptane, with a focus on its molecular formula and weight. This document is intended

for researchers, scientists, and professionals in drug development who require precise

information on this branched alkane.

Core Molecular Attributes
3-Ethyl-4-methylheptane is a saturated hydrocarbon belonging to the alkane family. Its

structure consists of a seven-carbon heptane backbone with an ethyl group attached to the

third carbon and a methyl group on the fourth carbon.

Molecular Formula
The molecular formula for 3-Ethyl-4-methylheptane is C₁₀H₂₂.[1][2][3][4][5] This formula

indicates that each molecule is composed of 10 carbon atoms and 22 hydrogen atoms. The

general formula for alkanes is CₙH₂ₙ₊₂, and in this case, n=10, which is consistent with the

molecular formula.
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The molecular weight of 3-Ethyl-4-methylheptane is approximately 142.28 g/mol .[1][2][3][6]

This value is calculated based on the atomic masses of its constituent elements:

Carbon (C): 10 atoms × 12.011 u ≈ 120.11 u

Hydrogen (H): 22 atoms × 1.008 u ≈ 22.176 u

The sum of these masses gives the molar mass of the compound. More precise measurements

from sources like the NIST Chemistry WebBook list the molecular weight as 142.2817 g/mol .

[1][4]

Structural Elucidation and Isomerism
The arrangement of atoms in 3-Ethyl-4-methylheptane is crucial to its chemical and physical

properties. The IUPAC name "3-Ethyl-4-methylheptane" precisely describes this structure.[7]

Caption: Skeletal structure of 3-Ethyl-4-methylheptane.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Ethyl-4-methylheptane is provided in

the table below. These properties are essential for designing experimental protocols,

particularly in separation sciences and reaction chemistry.

Property Value Source

CAS Number 52896-91-0 [1][2][4]

Density 0.732 g/cm³ [2]

Boiling Point 163.1 - 167 °C [2][5][6]

Melting Point -53.99 °C [2][8]

Flash Point 86.4 °C [2]

Refractive Index 1.4184 [2][8]

Vapor Pressure 2.74 mmHg at 25°C [2]
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Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis
The following protocol outlines a standardized method for the identification and quantification of

3-Ethyl-4-methylheptane in a volatile organic compound (VOC) mixture. The choice of GC-

MS is predicated on its ability to separate complex mixtures and provide definitive mass

spectra for component identification.

Sample Preparation
Standard Preparation: Prepare a stock solution of 1000 ppm 3-Ethyl-4-methylheptane in

methanol. Create a series of calibration standards by serial dilution in methanol.

Sample Extraction: For environmental or biological samples, utilize solid-phase

microextraction (SPME) for headspace analysis to selectively extract volatile and semi-

volatile compounds.

GC-MS Instrumentation and Conditions
Gas Chromatograph: Agilent 8890 GC System (or equivalent)

Mass Spectrometer: Agilent 5977B MSD (or equivalent)

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

Inlet Temperature: 250°C

Oven Program:

Initial temperature: 40°C, hold for 2 minutes

Ramp: 10°C/min to 280°C

Hold: 5 minutes at 280°C

Carrier Gas: Helium at a constant flow of 1.0 mL/min

Ion Source Temperature: 230°C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12653965?utm_src=pdf-body
https://www.benchchem.com/product/b12653965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12653965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quadrupole Temperature: 150°C

Mass Range: 40-450 m/z

Data Analysis
Identification: The retention time of the peak corresponding to 3-Ethyl-4-methylheptane in

the sample chromatogram should match that of the standard. The mass spectrum of the

sample peak should be compared with the NIST library spectrum for 3-Ethyl-4-
methylheptane for confirmation.

Quantification: Generate a calibration curve from the peak areas of the prepared standards.

The concentration of 3-Ethyl-4-methylheptane in the unknown sample can be determined

from this curve.

Sample Preparation

GC-MS Analysis Data Processing

Prepare Standard

Inject Sample

Extract Sample (SPME)

GC Separation MS Detection Identify by Retention Time & Mass Spectrum Quantify using Calibration Curve

Click to download full resolution via product page

Caption: Workflow for GC-MS analysis of 3-Ethyl-4-methylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12653965?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12653965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

